N-[5-[(4-chlorophenyl)sulfonyl]-4-(4-fluorophenoxy)-2-pyrimidinyl]-N,N-dimethylamine
Overview
Description
N-[5-[(4-chlorophenyl)sulfonyl]-4-(4-fluorophenoxy)-2-pyrimidinyl]-N,N-dimethylamine is a useful research compound. Its molecular formula is C18H15ClFN3O3S and its molecular weight is 407.8 g/mol. The purity is usually 95%.
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Scientific Research Applications
Reactions and Synthesis
- Reactions with Maleimide Derivatives : N-Phenylmaltimide reacts with chlorosulfonic acid to yield various sulfonamides and dimethylamide derivatives. This reaction pathway illustrates the compound's reactivity and potential in creating different chemical structures (Cremlyn & Nunes, 1987).
- Formation of Oxazole Derivatives : The compound is involved in the formation of 4-(5-dimethylaminophenyl-2-oxazolyl)benzenesulfonyl halides, showcasing its utility in synthesizing complex molecules with potential applications in various fields (Fedyunyaeva & Shershukov, 1993).
Chemical Properties and Interactions
- Sulfonation Studies : Research into the sulfonation of methyl phenyl sulfate with sulfuric acid yields insights into the chemical behavior of similar compounds, offering a deeper understanding of their reactivity and potential applications (Wit, Woldhuis, & Cerfontain, 2010).
- Formation of Heterocycles : The interaction with active methylenes leads to the creation of various heterocyclic compounds, expanding the scope of its applicability in chemical synthesis (Shibuya, 1984).
Fluorescence and Spectral Studies
- Development of Fluorescent Dyes : The compound's role in the synthesis of fluorescent solvatochromic dyes showcases its potential in developing sensitive molecular probes for biological research (Diwu et al., 1997).
Crystallographic and Structural Analysis
- Crystal Structures Involving Pyrimidine : Analysis of pyrimethamine and aminopyrimidine derivatives reveals detailed crystal structures, contributing to the understanding of molecular interactions involving similar compounds (Balasubramani, Muthiah, & Lynch, 2007).
Properties
IUPAC Name |
5-(4-chlorophenyl)sulfonyl-4-(4-fluorophenoxy)-N,N-dimethylpyrimidin-2-amine | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H15ClFN3O3S/c1-23(2)18-21-11-16(27(24,25)15-9-3-12(19)4-10-15)17(22-18)26-14-7-5-13(20)6-8-14/h3-11H,1-2H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LLSNMIIYQJOYNG-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(C)C1=NC=C(C(=N1)OC2=CC=C(C=C2)F)S(=O)(=O)C3=CC=C(C=C3)Cl | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H15ClFN3O3S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
407.8 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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